Cas no 921536-17-6 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide
• CAS No: 921536-17-6
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5861488
• PubChem ID: 40805043
• Update Time: 2025-05-24

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F2256-0052
• 921536-17-6
• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide
• BDBM50529526
• N-(1-ethyl-2-oxoindolin-5-yl)propane-2-sulfonamide
• AKOS024631955
• CHEMBL4460069
• N-(1-ethyl-2-oxo-3H-indol-5-yl)propane-2-sulfonamide

• Inchi： 1S/C13H18N2O3S/c1-4-15-12-6-5-11(7-10(12)8-13(15)16)14-19(17,18)9(2)3/h5-7,9,14H,4,8H2,1-3H3
• InChI Key： WFOKSFSMFKIYIH-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=CC2=C(C=1)CC(N2CC)=O)(=O)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide

Introduction to N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide (CAS No. 921536-17-6)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide, identified by its CAS number 921536-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The structural framework of this molecule incorporates an indole moiety, a heterocyclic structure that has been extensively studied for its pharmacological properties.

The indole ring in N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide is a key pharmacophore that contributes to its unique chemical and biological characteristics. Indole derivatives have been widely explored for their roles in various biological processes, including modulation of neurotransmitter systems, immune responses, and anti-inflammatory effects. The presence of the ethyl group and the oxo group at the 2-position of the indole ring further enhances the compound's potential for interaction with biological targets.

Propane-2-sulfonamide moiety in the title compound introduces a sulfonamide functional group, which is known to enhance solubility and bioavailability. Sulfonamides are a class of compounds that have been used in medicine for decades, primarily as antibiotics but also as anti-inflammatory agents, diuretics, and anticonvulsants. The combination of the indole and sulfonamide moieties in N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)propane-2-sulfonamide suggests potential applications in multiple therapeutic areas.

Recent research has highlighted the importance of indole derivatives in the development of new drugs. For instance, studies have shown that certain indole-based compounds exhibit potent activity against various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The structural features of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-y)l)propane-sulfonamide, particularly the indole ring system, make it a promising candidate for further investigation.

In addition to its structural significance, N-(1ethyl-